4-(((4-Fluorophenyl)thio)methyl)piperidine

Specification

• Molecular Formula: C12H16FNS
• Molecular Weight: 225.33 g/mol
• IUPAC Name: 4-[(4-fluorophenyl)sulfanylmethyl]piperidine
• Standard InChI: InChI=1S/C12H16FNS/c13-11-1-3-12(4-2-11)15-9-10-5-7-14-8-6-10/h1-4,10,14H,5-9H2
• Standard InChI Key: FQINOVYEDPHLPH-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CSC2=CC=C(C=C2)F

Introduction

4-(((4-Fluorophenyl)thio)methyl)piperidine is a chemical compound characterized by its piperidine structure, which includes a sulfur atom linked to a 4-fluorophenyl group via a thioether bond. This compound is primarily utilized in research settings, particularly in the development of pharmaceuticals and as an intermediate in organic synthesis. The presence of the 4-fluorophenyl group contributes to its unique properties, making it an important subject of study in medicinal chemistry.

Synthesis

The synthesis of 4-(((4-Fluorophenyl)thio)methyl)piperidine typically involves the reaction of 4-fluorothiophenol with a piperidine derivative. This reaction is generally facilitated by a base like sodium hydride to form the thioether linkage. Following this, the product is treated with hydrochloric acid to yield the hydrochloride salt form.

For large-scale production, methods may include continuous flow reactors and automated systems to ensure consistent quality and yield. Reaction conditions such as temperature and solvent choice are optimized to maximize efficiency and minimize by-products.

Biological Activities and Potential Applications

Research indicates that 4-(((4-Fluorophenyl)thio)methyl)piperidine exhibits potential biological activities, including antiproliferative and antimicrobial properties. These properties suggest possible applications in medicinal chemistry for developing new therapeutic agents. Its interaction with specific molecular targets, such as enzymes and receptors, may inhibit or modulate their activity, contributing to its pharmacological profile.

Biological Activity	Potential Application
Antiproliferative	Cancer treatment
Antimicrobial	Infection treatment

Comparison with Related Compounds

4-(((4-Fluorophenyl)thio)methyl)piperidine can be compared with other piperidine derivatives, such as 4-(4-Fluorophenyl)methylpiperidine and tert-Butyl 4-(((4-fluorophenyl)thio)methyl)piperidine-1-carboxylate. These compounds differ in their structural features and potential applications:

• 4-(4-Fluorophenyl)methylpiperidine: Lacks a sulfur atom and is used in antidepressant research.

• tert-Butyl 4-(((4-fluorophenyl)thio)methyl)piperidine-1-carboxylate: Features a tert-butyl group and a carboxylate functional group, making it useful as an intermediate in organic synthesis.

Compound	Unique Features	Applications
4-(((4-Fluorophenyl)thio)methyl)piperidine	Thioether linkage	Pharmaceutical research
4-(4-Fluorophenyl)methylpiperidine	No sulfur; used in antidepressant research	Antidepressant development
tert-Butyl 4-(((4-fluorophenyl)thio)methyl)piperidine-1-carboxylate	tert-Butyl and carboxylate groups	Organic synthesis intermediate